N-([3,3'-bipyridin]-5-ylmethyl)-3-(2-fluorophenyl)propanamide

• IUPAC Name: 3-(2-fluorophenyl)-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]propanamide
• InChI: InChI=1S/C20H18FN3O/c21-19-6-2-1-4-16(19)7-8-20(25)24-12-15-10-18(14-23-11-15)17-5-3-9-22-13-17/h1-6,9-11,13-14H,7-8,12H2,(H,24,25)
• InChI Key: YMQBCJNPEMVWJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCC(=O)NCC2=CC(=CN=C2)C3=CN=CC=C3)F
• Molecular Formula: C20H18FN3O
• Molecular Weight: 335.4 g/mol

Description

N-([3,3'-bipyridin]-5-ylmethyl)-3-(2-fluorophenyl)propanamide, commonly referred to as BPN-15606, is a small molecule drug candidate that has been developed for the treatment of cognitive disorders, including Alzheimer's disease. BPN-15606 has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

TRPV1 Antagonists for Pain Management

A study on 2-(3-fluoro-4-methylsulfonylaminophenyl)propanamides, closely related to the chemical , discusses their development as potent transient receptor potential vanilloid 1 (TRPV1) antagonists. This research provides insight into the structure-activity relationships of these compounds, highlighting their potential for treating pain with high potency and minimal side effects. The findings suggest that the hydrophobic interactions within the ligand's structure are crucial for its binding potency, indicating a pathway for developing effective analgesics based on similar molecular frameworks (Kim et al., 2012).

Met Kinase Inhibitors for Cancer Therapy

Another relevant study focuses on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as selective inhibitors of the Met kinase superfamily. These compounds, including BMS-777607, have shown promise in preclinical models for treating cancers that depend on the Met pathway. The research underlines the importance of specific molecular modifications for achieving improved enzyme potency and selectivity, essential for advancing cancer therapeutics (Schroeder et al., 2009).

Dual Inhibitory Action Analgesics

Research into novel flurbiprofen analogues, such as N-(3-bromopyridin-2-yl)-2-(2-fluoro-(1,1'-biphenyl)-4-yl)propanamide (Flu-AM4), explores compounds with dual inhibitory action against fatty acid amide hydrolase (FAAH) and cyclooxygenase (COX). These compounds show potential as analgesics by modulating pain through multiple pathways. The study highlights the significance of molecular modeling in understanding the compound's interaction with both enzymes, suggesting a route for the development of multifunctional analgesics (Deplano et al., 2021).